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Compound of Interest

Compound Name: (S)-JNJ-54166060

Cat. No.: B15142703

Get Quote

A Comprehensive Guide for Researchers and Drug
Development Professionals
Introduction

(S)-JNJ-54166060 is a potent and selective antagonist of the P2X7 receptor, a ligand-gated ion

channel that plays a crucial role in inflammation, immune responses, and neuropathic pain.

This document provides detailed protocols for the preparation of stock solutions of (S)-JNJ-
54166060, ensuring accurate and reproducible experimental results for researchers in

pharmacology, neuroscience, and drug discovery.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of (S)-JNJ-54166060 is fundamental

for the correct preparation and handling of this compound. The key properties are summarized

in the table below.
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Property Value Source

Molecular Weight 438.81 g/mol [1]

CAS Number 1627900-41-7 [1]

Purity Typically ≥98% Commercially Available

Appearance Crystalline solid General Information

Storage Temperature -20°C (Recommended) [2]

Solubility Data
While specific quantitative solubility data for (S)-JNJ-54166060 is not readily available in the

public domain, data from a structurally similar compound from the same manufacturer, JNJ-

7777120, can provide a useful estimate for initial experiments.[2] Researchers are advised to

perform their own solubility tests for precise concentrations.

Solvent Estimated Solubility Notes

DMSO ~14 mg/mL

Dimethyl sulfoxide is a

common solvent for preparing

high-concentration stock

solutions of organic

compounds.[2][3]

Ethanol ~2 mg/mL [2]

Dimethylformamide (DMF) ~14 mg/mL [2]

Aqueous Buffers (e.g., PBS pH

7.2)
Sparingly soluble

For aqueous-based assays, it

is recommended to first

dissolve the compound in an

organic solvent like DMSO and

then dilute it with the aqueous

buffer.[2]
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Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of (S)-JNJ-54166060 in

dimethyl sulfoxide (DMSO).

Materials:

(S)-JNJ-54166060 powder

Anhydrous/molecular biology grade DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibration: Allow the vial of (S)-JNJ-54166060 to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of (S)-JNJ-54166060 powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 4.3881 mg of the compound (Molecular Weight = 438.81

g/mol ).

Solvent Addition: Add the appropriate volume of DMSO to the microcentrifuge tube

containing the weighed compound. To prepare a 10 mM stock solution with 4.3881 mg of the

compound, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly until the compound is completely

dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15142703/docs?utm_src=pdf-body#application-notes-and-protocols-for-s-jnj-54166060
https://www.benchchem.com/product/b15142703/docs?utm_src=pdf-body#application-notes-and-protocols-for-s-jnj-54166060
https://www.benchchem.com/product/b15142703/docs?utm_src=pdf-body#application-notes-and-protocols-for-s-jnj-54166060
https://www.benchchem.com/product/b15142703/docs?utm_src=pdf-body#application-notes-and-protocols-for-s-jnj-54166060
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142703?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C in tightly sealed vials. When stored properly, the

stock solution should be stable for an extended period.

Protocol 2: Preparation of Working Solutions
This protocol outlines the preparation of working solutions from the 10 mM DMSO stock for use

in cell-based assays.

Materials:

10 mM (S)-JNJ-54166060 stock solution in DMSO

Appropriate cell culture medium or assay buffer

Sterile tubes and pipettes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in your desired cell culture

medium or assay buffer to achieve the final working concentrations.

Important: To avoid precipitation, ensure that the final concentration of DMSO in the

working solution is kept low, typically below 0.5%, as higher concentrations can be toxic to

cells.

Mixing: Gently mix the working solutions by pipetting or inverting the tubes.

Immediate Use: It is recommended to prepare working solutions fresh for each experiment

and use them immediately. Do not store aqueous working solutions for extended periods.[2]

Visualizations
P2X7 Receptor Signaling Pathway
The following diagram illustrates the simplified signaling cascade initiated by the activation of

the P2X7 receptor and the point of inhibition by (S)-JNJ-54166060.
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P2X7 Receptor Signaling Pathway
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Experimental Workflow: P2X7 Antagonist Assay

Seed P2X7-expressing cells
in a multi-well plate

Incubate overnight

Pre-treat cells with
(S)-JNJ-54166060

(various concentrations)

Incubate for a defined period

Stimulate with a P2X7
agonist (e.g., ATP)

Measure downstream effect
(e.g., Ca2+ influx, dye uptake)

Data Analysis
(IC50 determination)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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